Cas no 54299-03-5 (2-Undecenoic acid, methyl ester, (Z)-)

• Product Name: 2-Undecenoic acid, methyl ester, (Z)-
• CAS No: 54299-03-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 354943
• Update Time: 2024-01-28

2-Undecenoic acid, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Undecenoic acid, methyl ester, (Z)-
• 2-Undecenoic acid, methyl ester, (2Z)-

• Inchi： 1S/C12H22O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h10-11H,3-9H2,1-2H3/b11-10-
• InChI Key： FDNCPIRKQFHDBX-KHPPLWFESA-N
• SMILES： C(OC)(=O)/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±9.0 °C(Predicted)
• PSA: 26.3